Cas no 139926-22-0 (Methyl 3-ethoxythiophene-2-carboxylate)

• Product Name: Methyl 3-ethoxythiophene-2-carboxylate
• CAS No: 139926-22-0
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• MDL: MFCD00102116
• CID: 91803
• PubChem ID: 2777650
• Update Time: 2025-04-18

Methyl 3-ethoxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethoxythiophene-2-carboxylate
• 2,3-Ethoxy-thiophene-2-carboxylic acid methyl ester
• Methyl 3-etoxythiophene-2-carboxylate
• AC1MCRVG
• ACMC-1C0R9
• CTK4C1999
• Maybridge1_003754
• SureCN4331526
• 3-Ethoxy-thiophene-2-carboxylic acid methyl ester
• SB66900
• A807600
• 2-Thiophenecarboxylicacid,3-ethoxy-,methyl ester
• DTXSID30380605
• MLS000851512
• CS-0198928
• HMS2799O24
• AKOS006229579
• E76646
• JAGLXKOXARHKBR-UHFFFAOYSA-N
• 139926-22-0
• methyl3-ethoxythiophene-2-carboxylate
• FT-0628555
• MFCD00102116
• HMS552C14
• SCHEMBL4331526
• CHEMBL1584957
• SMR000457955
• Methyl-3-ethoxythiophene carboxylate
• 2-Thiophenecarboxylic acid, 3-ethoxy-, methyl ester
• SY129698
• AS-9849
• DB-042494

• MDL： MFCD00102116
• Inchi： 1S/C8H10O3S/c1-3-11-6-4-5-12-7(6)8(9)10-2/h4-5H,3H2,1-2H3
• InChI Key： JAGLXKOXARHKBR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)OCC

Computed Properties

• Exact Mass: 186.03500
• Monoisotopic Mass: 186.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 72-74°C
• Boiling Point: 271.2℃ at 760 mmHg
• Flash Point: 117.8±21.8 °C
• Refractive Index: 1.518
• PSA: 63.77000
• LogP: 1.93340
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 3-ethoxythiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives